Cas no 870262-20-7 (methyl 2-(4-fluorophenyl)-2-hydroxypropanoate)

• Product Name: methyl 2-(4-fluorophenyl)-2-hydroxypropanoate
• CAS No: 870262-20-7
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• MDL: MFCD16693863
• CID: 4663308
• Update Time: 2025-06-15

methyl 2-(4-fluorophenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenyl)-2-hydroxy-propionic acid methyl ester
• Benzeneacetic acid, 4-fluoro-α-hydroxy-α-methyl-, methyl ester
• methyl 2-(4-fluorophenyl)-2-hydroxypropanoate

• MDL： MFCD16693863
• Inchi： 1S/C10H11FO3/c1-10(13,9(12)14-2)7-3-5-8(11)6-4-7/h3-6,13H,1-2H3
• InChI Key： QIUYAFJJRJSELW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(O)(C)C(=O)OC

Additional information on methyl 2-(4-fluorophenyl)-2-hydroxypropanoate

Comprehensive Analysis of Methyl 2-(4-fluorophenyl)-2-hydroxypropanoate (CAS No. 870262-20-7): Properties, Applications, and Industry Insights

Methyl 2-(4-fluorophenyl)-2-hydroxypropanoate (CAS No. 870262-20-7) is a fluorinated ester compound that has garnered significant attention in pharmaceutical and fine chemical industries due to its unique structural features. The presence of both a fluorophenyl group and a hydroxypropanoate moiety makes it a versatile intermediate for synthesizing bioactive molecules. Recent trends in drug discovery highlight the growing demand for fluorinated compounds, as they often exhibit enhanced metabolic stability and bioavailability.

From a molecular perspective, the 4-fluorophenyl ring in this compound contributes to its lipophilicity, which is a critical factor in drug design. Researchers are increasingly focusing on fluorinated building blocks like methyl 2-(4-fluorophenyl)-2-hydroxypropanoate to develop novel therapeutics for CNS disorders and anti-inflammatory agents. The ester group also allows for further chemical modifications, making it valuable for structure-activity relationship (SAR) studies.

The synthesis of CAS 870262-20-7 typically involves asymmetric hydroxylation or esterification reactions, with recent advancements in green chemistry approaches reducing environmental impact. Industry reports indicate a 15% annual growth in the market for fluorinated pharmaceutical intermediates, driven by the demand for precision medicine. This aligns with frequent search queries such as "fluorophenyl compounds in drug development" and "sustainable synthesis of hydroxy esters."

Analytical characterization of methyl 2-(4-fluorophenyl)-2-hydroxypropanoate involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's chiral center at the hydroxy-bearing carbon atom makes it particularly interesting for stereoselective synthesis applications. Pharmaceutical companies are actively patenting derivatives of this scaffold, as seen in recent IP filings related to kinase inhibitors and GPCR modulators.

Beyond pharmaceuticals, CAS 870262-20-7 finds utility in material science for creating fluorinated polymers with improved thermal stability. The compound's hydrogen-bonding capacity through its hydroxyl group enables the design of supramolecular architectures. These applications respond to trending searches about "fluorinated materials for electronics" and "bio-based polymer additives."

Quality control standards for methyl 2-(4-fluorophenyl)-2-hydroxypropanoate require strict monitoring of enantiomeric purity, especially when used in chiral drug synthesis. Regulatory guidelines from ICH and FDA emphasize the importance of impurity profiling for such intermediates, a topic frequently searched by quality assurance professionals.

Recent studies have explored the metabolic pathways of related fluorinated esters, providing insights into their biological fate. This information is crucial for drug formulation scientists searching for "prodrug design strategies" or "esterase-sensitive moieties." The compound's logP value and solubility profile make it particularly suitable for oral drug delivery systems.

From a commercial perspective, suppliers of 870262-20-7 are increasingly adopting blockchain technology for supply chain transparency, addressing growing concerns about chemical sourcing ethics. Market intelligence suggests that Asia-Pacific regions are emerging as major production hubs for such fluorinated intermediates.

Future research directions for methyl 2-(4-fluorophenyl)-2-hydroxypropanoate include exploring its potential in bioconjugation chemistry and as a precursor for PET radiotracers. These applications align with the pharmaceutical industry's focus on theranostics and personalized medicine, which dominate current scientific discourse.

Environmental fate studies indicate that proper handling of fluorinated organic compounds like CAS 870262-20-7 requires consideration of their persistence characteristics. This has led to increased searches for "biodegradable fluorochemicals" and "green fluorination methods," reflecting the industry's sustainability priorities.

The crystalline properties of methyl 2-(4-fluorophenyl)-2-hydroxypropanoate have been investigated for co-crystal formation with active pharmaceutical ingredients (APIs), an area gaining traction in formulation science. Patent analysis reveals growing interest in using this compound to improve drug polymorph stability and dissolution rates.

In analytical method development, 870262-20-7 serves as a reference standard for quantifying related fluorinated compounds. Laboratories frequently search for "HPLC methods for fluorophenyl analysis" and "chiral separation techniques," underscoring the compound's importance in analytical chemistry.

Process chemistry innovations have enabled kilogram-scale production of methyl 2-(4-fluorophenyl)-2-hydroxypropanoate with improved atom economy. These advancements respond to manufacturer queries about "cost-effective fluorination processes" and "continuous flow synthesis of chiral esters."